Cas no 887267-77-8 (Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate
• CAS No: 887267-77-8
• MF: C₁₃H₁₁F₃N₂O₃S
• MW: 332.298252344131
• CID: 1040238
• PubChem ID: 26985196
• Update Time: 2025-10-29

Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate
• Ethyl 2-amino-4-[4-(trifluoromethoxy)-phenyl]-1,3-thiazole-5-carboxylate
• DTXSID30650416
• SB83342
• AKOS015962416
• Ethyl 2-amino-4-(4-trifluoromethoxy)phenyl thiazole-5-carboxylate
• Ethyl 2-amino-4-[4-(trifluoromethoxy)phenyl]-1,3-thiazole-5-carboxylate
• 887267-77-8
• Ethyl2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate
• ALBB-021356
• DB-342915
• 5-thiazolecarboxylic acid, 2-amino-4-[4-(trifluoromethoxy)phenyl]-, ethyl ester

• MDL： MFCD08458046
• Inchi： 1S/C13H11F3N2O3S/c1-2-20-11(19)10-9(18-12(17)22-10)7-3-5-8(6-4-7)21-13(14,15)16/h3-6H,2H2,1H3,(H2,17,18)
• InChI Key： YGIHBDGJKTVYNR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OCC)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 332.04424788g/mol
• Monoisotopic Mass: 332.04424788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate

Research Brief on Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate (CAS: 887267-77-8)

Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate (CAS: 887267-77-8) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethoxy and carboxylate functional groups, exhibits unique chemical properties that make it a promising candidate for the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for further chemical modifications.

The synthesis of Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate has been optimized to achieve high yields and purity, as reported in several recent publications. The compound is typically synthesized via a multi-step process involving the condensation of ethyl 2-chloroacetoacetate with thiourea, followed by the introduction of the trifluoromethoxy group. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the final product.

In terms of biological activity, preliminary studies have demonstrated that this thiazole derivative exhibits moderate to strong inhibitory effects against a range of enzymes and receptors. Notably, it has shown promising activity against kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its ability to modulate certain G-protein-coupled receptors (GPCRs) has sparked interest in its use as a lead compound for neurological disorders.

Recent research has also explored the pharmacokinetic properties of Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate. In vitro studies have indicated good metabolic stability and moderate permeability, making it a viable candidate for further drug development. However, challenges remain in optimizing its bioavailability and reducing potential off-target effects, which are areas of active investigation.

Looking ahead, the versatility of this compound as a chemical scaffold offers numerous opportunities for structural modifications to enhance its biological activity and selectivity. Researchers are currently exploring the synthesis of analogs with improved pharmacological profiles, focusing on substitutions at the thiazole ring and the trifluoromethoxy group. These efforts are expected to yield new insights into structure-activity relationships and pave the way for the development of next-generation therapeutics.

In conclusion, Ethyl 2-amino-4-(4-(trifluoromethoxy)phenyl)thiazole-5-carboxylate represents a promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in clinical applications, positioning it as a key player in the development of innovative therapies.